Cas no 138451-92-0 (2H-1,4,8-Thiadiazecine, octahydro-)

• Product Name: 2H-1,4,8-Thiadiazecine, octahydro-
• CAS No: 138451-92-0
• MF: C₇H₁₆N₂S
• MW: 160.280340194702
• CID: 1252917
• PubChem ID: 15901669
• Update Time: 2025-04-20

2H-1,4,8-Thiadiazecine, octahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4,8-Thiadiazecine, octahydro-
• 1,4,8-thiadiazecane
• DTXSID50579256
• 138451-92-0

• Inchi： 1S/C7H16N2S/c1-2-8-4-6-10-7-5-9-3-1/h8-9H,1-7H2
• InChI Key： ZIPMZUOMEYBSPA-UHFFFAOYSA-N
• SMILES： S1CCNCCCNCC1

Computed Properties

• Exact Mass: 160.10358
• Monoisotopic Mass: 160.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines